Cas no 888967-79-1 (Benzoic acid, 3-[[4-(hydroxymethyl)phenyl]sulfonyl]-, ethyl ester)

• Product Name: Benzoic acid, 3-[[4-(hydroxymethyl)phenyl]sulfonyl]-, ethyl ester
• CAS No: 888967-79-1
• MF: C₁₆H₁₆O₅S
• MW: 320.360243797302
• CID: 1934016
• PubChem ID: 68539052
• Update Time: 2025-04-21

Benzoic acid, 3-[[4-(hydroxymethyl)phenyl]sulfonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[4-(hydroxymethyl)phenyl]sulfonyl]-, ethyl ester
• Ethyl 3-[[4-(hydroxymethyl)phenyl]sulfonyl]benzoate
• DB-401167
• SCHEMBL3177245
• 888967-79-1

• Inchi： 1S/C16H16O5S/c1-2-21-16(18)13-4-3-5-15(10-13)22(19,20)14-8-6-12(11-17)7-9-14/h3-10,17H,2,11H2,1H3
• InChI Key： FAOHVHAKROYUID-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)OCC)C=1)(C1C=CC(CO)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 320.07184478Da
• Monoisotopic Mass: 320.07184478Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.1Ų